Cas no 5855-98-1 (7-Benzothiazolesulfonic acid, 2-(4-amino-3-sulfophenyl)-6-methyl-)
5855-98-1 structure
Product Name:7-Benzothiazolesulfonic acid, 2-(4-amino-3-sulfophenyl)-6-methyl-
CAS No:5855-98-1
MF:C14H12N2O6S3
MW:400.449879646301
CID:368588
PubChem ID:79955
Update Time:2025-04-19
7-Benzothiazolesulfonic acid, 2-(4-amino-3-sulfophenyl)-6-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 7-Benzothiazolesulfonic acid, 2-(4-amino-3-sulfophenyl)-6-methyl-
- 2-(4-amino-3-sulfophenyl)-6-methyl-1,3-benzothiazole-7-sulfonic acid
- 2-(4-amino-3-sulphophenyl)-6-methylbenzothiazole-7-sulphonic acid
- 2-(4-Amino-3-sulfo-phenyl)-6-methyl-benzothiazol-7-sulfonsaeure
- 2-(4-amino-3-sulfo-phenyl)-6-methyl-benzothiazole-7-sulfonic acid
- 2-(4'-Aminophenyl)-6-methylbenzene-thiazole-3',7-disulfonic acid
- 7-benzothiazolesulfonic acid,2-(4-amino-3-sulfophenyl)-6-methyl
- EINECS 227-471-7
- FT-0736131
- DTXSID6064030
- AKOS015901283
- 2-(4-AMINO-3-SULFOPHENYL)-6-METHYLBENZO[D]THIAZOLE-7-SULFONIC ACID
- NAPHTHOLAS-SW
- 2-(4-AMINO-3-SULFOPHENYL)-6-METHYL-7-BENZOTHIAZOLESULFONIC ACID
- NS00033956
- UNII-8Z5S3B4TYD
- 8Z5S3B4TYD
- SCHEMBL1755225
- 5855-98-1
-
- Inchi: 1S/C14H12N2O6S3/c1-7-2-5-10-12(13(7)25(20,21)22)23-14(16-10)8-3-4-9(15)11(6-8)24(17,18)19/h2-6H,15H2,1H3,(H,17,18,19)(H,20,21,22)
- InChI Key: ANZCWTMNWQPOQI-UHFFFAOYSA-N
- SMILES: S1C(C2=CC=C(C(=C2)S(=O)(=O)O)N)=NC2=CC=C(C)C(=C12)S(=O)(=O)O
Computed Properties
- Exact Mass: 399.98600
- Monoisotopic Mass: 399.98574963g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 701
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 193Ų
Experimental Properties
- PSA: 192.65000
- LogP: 5.09010
7-Benzothiazolesulfonic acid, 2-(4-amino-3-sulfophenyl)-6-methyl- Related Literature
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
5855-98-1 (7-Benzothiazolesulfonic acid, 2-(4-amino-3-sulfophenyl)-6-methyl-) Related Products
- 130-17-6(2-(4-Aminophenyl)-6-methylbenzo[d]thiazole-7-sulfonic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk